Cas no 838840-43-0 (Carbamic acid,[2-[4-[5-(4-cyanophenyl)-2-pyridinyl]-1-piperazinyl]ethyl]-,2-(methylamino)-2-oxoethyl ester)

• Product Name: Carbamic acid,[2-[4-[5-(4-cyanophenyl)-2-pyridinyl]-1-piperazinyl]ethyl]-,2-(methylamino)-2-oxoethyl ester
• CAS No: 838840-43-0
• MF: C₂₂H₂₆N₆O₃
• MW: 422.480244159698
• CID: 1813344
• Update Time: 2024-11-27

Carbamic acid,[2-[4-[5-(4-cyanophenyl)-2-pyridinyl]-1-piperazinyl]ethyl]-,2-(methylamino)-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-[4-[5-(4-cyanophenyl)-2-pyridinyl]-1-piperazinyl]ethyl]-,2-(methylamino)-2-oxoethyl ester
• Carbamic acid, [2-[4-[5-(4-cyanophenyl)-2-pyridinyl]-1-piperazinyl]ethyl]-, 2-(methylamino)-2-oxoethyl ester (9CI)

• Inchi： 1S/C22H26N6O3/c1-24-21(29)16-31-22(30)25-8-9-27-10-12-28(13-11-27)20-7-6-19(15-26-20)18-4-2-17(14-23)3-5-18/h2-7,15H,8-13,16H2,1H3,(H,24,29)(H,25,30)
• InChI Key： FVCPMLYZTUROTE-UHFFFAOYSA-N
• SMILES： C(OCC(NC)=O)(=O)NCCN1CCN(C2=NC=C(C3=CC=C(C#N)C=C3)C=C2)CC1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 723.8±60.0 °C(Predicted)
• pka: 11.81±0.46(Predicted)